Cas no 38790-14-6 (1,2,5-trimethoxy-3-methyl-benzene)
38790-14-6 structure
Product Name:1,2,5-trimethoxy-3-methyl-benzene
CAS No:38790-14-6
MF:C10H14O3
MW:182.216363430023
CID:923941
PubChem ID:170114
Update Time:2025-04-19
1,2,5-trimethoxy-3-methyl-benzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2,5-trimethoxy-3-methyl-benzene
- 1,2,5-trimethoxy-3-methylbenzene
- benzene, 1,2,5-trimethoxy-3-methyl-
- 2,3,5-Trimethoxytoluene
- 38790-14-6
- HLFDEAPOXFIBPC-UHFFFAOYSA-N
- CHEBI:167414
- DTXSID40192059
- InChI=1/C10H14O3/c1-7-5-8(11-2)6-9(12-3)10(7)13-4/h5-6H,1-4H
- SCHEMBL684136
-
- Inchi: 1S/C10H14O3/c1-7-5-8(11-2)6-9(12-3)10(7)13-4/h5-6H,1-4H3
- InChI Key: HLFDEAPOXFIBPC-UHFFFAOYSA-N
- SMILES: O(C)C1C(=CC(=CC=1C)OC)OC
Computed Properties
- Exact Mass: 182.09432
- Monoisotopic Mass: 182.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- Density: 1.025
- Boiling Point: 261.3°C at 760 mmHg
- Flash Point: 85.9°C
- Refractive Index: 1.487
- PSA: 27.69
1,2,5-trimethoxy-3-methyl-benzene Related Literature
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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